![molecular formula C18H20N2O5S B2568080 N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide CAS No. 445226-54-0](/img/structure/B2568080.png)
N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide
Description
Scientific Research Applications
Carbonic Anhydrase Inhibition
N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide derivatives have been investigated for their inhibitory activity against carbonic anhydrase isoenzymes. These compounds exhibit nanomolar inhibitory concentrations against several carbonic anhydrase isoenzymes, highlighting their potential in therapeutic applications related to enzyme inhibition (Supuran, Maresca, Gregáň, & Remko, 2013).
Anticancer and Antibacterial Activities
Research into 2-phenyl 1,3-benzodioxole derivatives, which are structurally related to N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide, has shown promising anticancer, antibacterial, and DNA-binding properties. These findings suggest that such compounds could be developed further for therapeutic applications, particularly in treating cancer and bacterial infections (Gupta, Rao, Bommaka, Raghavendra, & Aleti, 2016).
Material Science Applications
In the field of material science, derivatives of N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide have been utilized in the synthesis of well-defined aramides and block copolymers. This research demonstrates the compound's utility in developing advanced materials with potential applications in various industries (Yokozawa, Ogawa, Sekino, Sugi, & Yokoyama, 2002).
Synthesis and Characterization Studies
Studies focusing on the synthesis and characterization of N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide derivatives have provided insights into their structural and thermal properties, as well as their antimicrobial activities. This foundational research is crucial for understanding the compound's potential applications and for guiding future studies (Lahtinen, Kudva, Hegde, Bhat, Kolehmainen, Nonappa, Venkatesh, & Naral, 2014).
properties
IUPAC Name |
N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O5S/c1-3-20(4-2)26(22,23)15-8-6-14(7-9-15)19-18(21)13-5-10-16-17(11-13)25-12-24-16/h5-11H,3-4,12H2,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBBNXBQYJJBONF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC3=C(C=C2)OCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(diethylsulfamoyl)phenyl]-1,3-benzodioxole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclohexylacetamide](/img/structure/B2567999.png)
![1-(1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)piperidin-4-yl)-3-phenylimidazolidine-2,4-dione](/img/structure/B2568002.png)
![4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-3-ethyl-1,3-benzothiazol-2-ylidene)benzamide](/img/structure/B2568003.png)
![N-(2,6-difluorobenzyl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide](/img/structure/B2568004.png)
![Methyl 4-(2-((2-(dimethylamino)thiazolo[4,5-d]pyrimidin-7-yl)thio)acetamido)benzoate](/img/structure/B2568008.png)
![N-[4-(4-iodophenyl)-1,3-thiazol-2-yl]-2-phenoxybenzamide](/img/structure/B2568010.png)
![N-(4-methoxybenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclobutanecarboxamide](/img/structure/B2568011.png)
![5-(2-{[(2-Bromobenzyl)oxy]imino}ethyl)-3-{[3-chloro-5-(trifluoromethyl)-2-pyridinyl]sulfanyl}-4-isothiazolecarbonitrile](/img/structure/B2568012.png)
![4-chloro-N-[1,2,4]triazolo[1,5-a]pyridin-8-ylbenzenecarboxamide](/img/structure/B2568014.png)
